5-[(4-benzoyl-1-piperidinyl)carbonyl]-1-[2-(4-morpholinyl)ethyl]-2-piperidinone

• IUPAC Name: 5-(4-benzoylpiperidine-1-carbonyl)-1-(2-morpholin-4-ylethyl)piperidin-2-one
• InChI: InChI=1S/C24H33N3O4/c28-22-7-6-21(18-27(22)13-12-25-14-16-31-17-15-25)24(30)26-10-8-20(9-11-26)23(29)19-4-2-1-3-5-19/h1-5,20-21H,6-18H2
• InChI Key: IOZRPEZZMMNFKK-UHFFFAOYSA-N
• Canonical SMILES: C1CC(=O)N(CC1C(=O)N2CCC(CC2)C(=O)C3=CC=CC=C3)CCN4CCOCC4
• Molecular Formula: C24H33N3O4
• Molecular Weight: 427.5 g/mol

Description

5-[(4-benzoyl-1-piperidinyl)carbonyl]-1-[2-(4-morpholinyl)ethyl]-2-piperidinone, also known as Boc-Pip-Mor, is a chemical compound that has been widely studied for its potential applications in scientific research. This compound belongs to the class of piperidinone derivatives and has been found to exhibit a range of biochemical and physiological effects in various laboratory experiments. In

Scientific Research Applications

5-[(4-benzoyl-1-piperidinyl)carbonyl]-1-[2-(4-morpholinyl)ethyl]-2-piperidinone has been studied extensively for its potential applications in scientific research. One of the most promising areas of research is in the field of neuroscience, where 5-[(4-benzoyl-1-piperidinyl)carbonyl]-1-[2-(4-morpholinyl)ethyl]-2-piperidinone has been found to exhibit potent analgesic and antinociceptive effects in animal models. It has also been shown to have potential applications in the treatment of anxiety and depression.

Mechanism of Action

The mechanism of action of 5-[(4-benzoyl-1-piperidinyl)carbonyl]-1-[2-(4-morpholinyl)ethyl]-2-piperidinone is not fully understood, but it is believed to act as a potent agonist of the mu-opioid receptor. This receptor is involved in the regulation of pain perception, mood, and other physiological processes. By activating this receptor, 5-[(4-benzoyl-1-piperidinyl)carbonyl]-1-[2-(4-morpholinyl)ethyl]-2-piperidinone is thought to modulate the release of neurotransmitters such as dopamine and serotonin, leading to its analgesic and antinociceptive effects.
Biochemical and Physiological Effects
5-[(4-benzoyl-1-piperidinyl)carbonyl]-1-[2-(4-morpholinyl)ethyl]-2-piperidinone has been found to exhibit a range of biochemical and physiological effects in various laboratory experiments. In addition to its analgesic and antinociceptive effects, it has also been shown to have anti-inflammatory properties. It has been found to reduce the levels of inflammatory cytokines such as TNF-alpha and IL-6 in animal models of inflammation.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 5-[(4-benzoyl-1-piperidinyl)carbonyl]-1-[2-(4-morpholinyl)ethyl]-2-piperidinone in laboratory experiments is its high potency and selectivity for the mu-opioid receptor. This makes it a useful tool for studying the role of this receptor in various physiological processes. However, one limitation of using 5-[(4-benzoyl-1-piperidinyl)carbonyl]-1-[2-(4-morpholinyl)ethyl]-2-piperidinone is its potential for side effects, such as respiratory depression and addiction. Therefore, it is important to use caution when handling this compound and to follow appropriate safety protocols.

Future Directions

There are many potential future directions for research on 5-[(4-benzoyl-1-piperidinyl)carbonyl]-1-[2-(4-morpholinyl)ethyl]-2-piperidinone. One area of interest is in the development of novel analgesics and antinociceptives based on the structure of this compound. Another area of research is in the study of the mu-opioid receptor and its role in various physiological processes. Additionally, there is potential for the development of new therapies for the treatment of anxiety, depression, and other neurological disorders based on the properties of 5-[(4-benzoyl-1-piperidinyl)carbonyl]-1-[2-(4-morpholinyl)ethyl]-2-piperidinone.
Conclusion
In conclusion, 5-[(4-benzoyl-1-piperidinyl)carbonyl]-1-[2-(4-morpholinyl)ethyl]-2-piperidinone is a promising compound that has been widely studied for its potential applications in scientific research. Its high potency and selectivity for the mu-opioid receptor make it a useful tool for studying the role of this receptor in various physiological processes. While there are potential limitations and safety concerns associated with its use, the future directions for research on 5-[(4-benzoyl-1-piperidinyl)carbonyl]-1-[2-(4-morpholinyl)ethyl]-2-piperidinone are numerous and promising.

Synthesis Methods

The synthesis of 5-[(4-benzoyl-1-piperidinyl)carbonyl]-1-[2-(4-morpholinyl)ethyl]-2-piperidinone involves the reaction of 4-morpholineethanol with 1-benzoyl-4-piperidone in the presence of acetic anhydride and pyridine. The resulting product is then treated with Boc anhydride to obtain the final compound. This method has been reported to yield 5-[(4-benzoyl-1-piperidinyl)carbonyl]-1-[2-(4-morpholinyl)ethyl]-2-piperidinone with high purity and yield, making it suitable for use in scientific research.